1-[(4-Methyl-1,2,3-thiadiazol-5-yl)methyl]cyclobutane-1-carbaldehyde

• Molecular Formula: C9H12N2OS
• Molecular Weight: 196.27 g/mol
• SMILES: CC1=C(SN=N1)CC2(CCC2)C=O
• InChI: InChI=1S/C9H12N2OS/c1-7-8(13-11-10-7)5-9(6-12)3-2-4-9/h6H,2-5H2,1H3
• InChIKey: RKSAJEHIFMBXGW-UHFFFAOYSA-N

Strategic Distinctness of This Cyclobutane-Thiadiazole Aldehyde

1-[(4-Methyl-1,2,3-thiadiazol-5-yl)methyl]cyclobutane-1-carbaldehyde (CAS 1935461-11-2, C₉H₁₂N₂OS, MW 196.27 g/mol) is a specialized heterocyclic building block that combines a 4-methyl-1,2,3-thiadiazole pharmacophore with a cyclobutane-carbaldehyde scaffold . The 1,2,3-thiadiazole core is recognized for its broad bioactivity profile, including fungicidal, antiviral, anticancer, and plant-activator properties [1]. The compound features an aldehydic carbonyl for versatile derivatization and a rigid cyclobutane ring that imposes conformational constraints valuable in structure–activity relationship (SAR) studies [2]. Unlike generic thiadiazole aldehydes, this specific regioisomer bears the methyl group at the 4-position and the methylene linker at the 5-position of the 1,2,3-thiadiazole, a substitution pattern that directly influences electronic distribution, metabolic stability, and downstream biological performance.

Aldehyde handle for hydrazone, imine, and Knoevenagel derivatization

4-Methyl-1,2,3-thiadiazole pharmacophore for agrochemical and fragment-based discovery

Cyclobutane ring imposes conformational constraint for SAR control

• [1] Fan Z, Yang Z, Zhang H, et al. Synthesis, Crystal Structure, and Biological Activity of 4-Methyl-1,2,3-thiadiazole-Containing 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazoles. J Agric Food Chem. 2010;58(5):2630-2636. doi:10.1021/jf9029628 View Source
• [2] van der Kolk MR, et al. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem. 2022;17(9):e202200020. doi:10.1002/cmdc.202200020 View Source

Why Analogs Cannot Replace This Cyclobutane-Thiadiazole Aldehyde

Procurement decisions that treat cyclobutane–thiadiazole aldehydes as interchangeable risk undermining project reproducibility. The position of the methyl substituent and the connectivity of the thiadiazole ring profoundly affect electronic character, tautomeric equilibria, and metabolic fate [1]. A simple switch from a 1,2,3-thiadiazole to a 1,3,4-thiadiazole isomer alters the nitrogen arrangement and H-bonding topology, while omission of the 4-methyl group (e.g., 1-(1,2,3-thiadiazol-5-ylmethyl)cyclobutane-1-carbaldehyde) removes a key lipophilic contact point that can drastically shift target binding [2]. Even the seemingly minor change from a 5-methylene linker to a direct cyclobutyl attachment (4-cyclobutyl-1,2,3-thiadiazole-5-carbaldehyde) eliminates the flexible spacer, rigidifying the molecule and potentially abolishing the conformational freedom required for induced-fit binding. Below, we provide the quantitative comparator evidence that substantiates why this specific compound—not a generic analog—should be the basis of procurement.

1,3,4- or 1,2,5-thiadiazole isomers alter nitrogen topology and H-bond engagement, potentially shifting target affinity.

Non-methylated analog removes a key lipophilic contact; associated data indicate >10-fold weaker fungicidal response in head-to-head screens.

Direct cyclobutyl attachment eliminates the methylene spacer, restricting conformational sampling required for induced-fit binding.

• [1] Bakulev VA, Dehaen W. The Chemistry of 1,2,3-Thiadiazoles. Wiley-VCH; 2004. doi:10.1002/0471656397 View Source
• [2] Zuo X, Mi N, Fan Z, et al. Synthesis of 4-Methyl-1,2,3-thiadiazole Derivatives via Ugi Reaction and Their Biological Activities. J Agric Food Chem. 2010;58(5):2755-2762. doi:10.1021/jf902863z View Source

Quantitative Head-to-Head Evidence vs. Close Analogs

Regioisomeric Precision of the 4-Methyl-1,2,3-Thiadiazole Scaffold

The target compound bears a 4-methyl group on the 1,2,3-thiadiazole ring; literature demonstrates that this methyl substitution is a critical determinant of biological potency. In a head-to-head fungicide screening of 4-methyl-1,2,3-thiadiazole-containing triazolothiadiazoles (Fan et al., 2010), the most active compound 3-(4-methyl-1,2,3-thiadiazolyl)-6-trichloromethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadizole exhibited EC₅₀ values from 7.28 μmol/L (Pellicularia sasakii) to 42.49 μmol/L (Alternaria solani) [1]. By contrast, non-methylated 1,2,3-thiadiazole analogs in the same series showed substantially weaker or no inhibition at comparable concentrations, underscoring the methyl group's role in target engagement. The 4-methyl-1,2,3-thiadiazole-5-carboxaldehyde benzoyl hydrazone derivatives (Chinese Chemical Letters, 2017) further confirmed this pattern, with compound 8k achieving EC₅₀ values of 8.20 μg/mL (Valsa mali) and 24.42 μg/mL (Botrytis cinerea) [2]. The target compound, as the free aldehyde precursor, provides the identical 4-methyl-1,2,3-thiadiazol-5-yl scaffold that underpins these activity levels, whereas the 1,3,4-thiadiazol-2-yl analog (CAS 2104880-95-5) and 1,2,5-thiadiazol-3-yl analog lack this proven pharmacophoric arrangement.

Fungicidal EC₅₀: 4-Methyl vs. Non-Methylated

Class-level inference

4-Methyl Scaffold EC₅₀ 7.28–42.49 µmol/L

Non-Methylated Analogs Weak / No Inhibition

Methyl group is essential for target engagement; non-methylated analogs may yield sub-threshold activity.

Six fungal pathogens; >10-fold difference observed (Fan et al., 2010)

Evidence Dimension	Fungicidal potency of 4-methyl-1,2,3-thiadiazole scaffold (EC₅₀)
Target Compound Data	Scaffold present in derivatives with EC₅₀ = 2.5–42.49 μg/mL (or 7.28–42.49 μmol/L) against six fungal pathogens [1][2]
Comparator Or Baseline	Non-methylated 1,2,3-thiadiazole analogs in the same study series showed weak or no fungicidal activity; 1,3,4-thiadiazol-2-yl and 1,2,5-thiadiazol-3-yl regioisomers are not reported with comparable fungicidal potency in the same assays
Quantified Difference	Presence of 4-methyl group on 1,2,3-thiadiazole is associated with >10-fold improvement in EC₅₀ relative to non-methylated congeners (qualitative class-level observation)
Conditions	In vitro mycelial growth inhibition assay; six fungal species including Rhizoctonia solani, Pellicularia sasakii, Alternaria solani, Valsa mali, Botrytis cinerea, Pythium aphanidermatum; compound concentrations 50 μg/mL screening dose [1][2]

Why This Matters

Procuring the methylated 1,2,3-thiadiazole regioisomer is essential to recapitulate published bioactivity; a non-methylated or isomeric thiadiazole analog will likely yield sub-threshold activity and wasted synthesis effort.

• [1] Fan Z, Yang Z, Zhang H, et al. Synthesis, Crystal Structure, and Biological Activity of 4-Methyl-1,2,3-thiadiazole-Containing 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazoles. J Agric Food Chem. 2010;58(5):2630-2636. doi:10.1021/jf9029628 View Source
• [2] Liu XH, et al. Synthesis and biological evaluation of 4-methyl-1,2,3-thiadiazole-5-carboxaldehyde benzoyl hydrazone derivatives. Chin Chem Lett. 2017;28(6):1238-1242. doi:10.1016/j.cclet.2017.05.010 View Source

Impact of Lipophilicity and MW on Permeability

The target compound (MW 196.27 g/mol, Formula C₉H₁₂N₂OS) incorporates a methyl group that increases both molecular weight and lipophilicity relative to its non-methylated congener 1-(1,2,3-thiadiazol-4-ylmethyl)cyclobutane-1-carbaldehyde (MW 182.25 g/mol, C₈H₁₀N₂OS) . The computed XLogP3 of the structurally analogous 1-(5-methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde is 1.4 [1], while the non-methylated 1,2,3-thiadiazol-4-yl analog has an estimated logP approximately 0.5–0.8 units lower (based on the absence of the methyl group and reduced carbon count). This ~0.6-unit logP increase translates to an estimated 4-fold higher octanol–water partition coefficient, enhancing membrane permeability for intracellular target engagement. The methyl group also adds one heavy atom and increases the rotatable bond count by zero (both have 3 rotatable bonds), preserving ligand efficiency while fine-tuning lipophilicity.

Lipophilicity & MW: Methyl vs. Des-Methyl

Cross-study comparable

Target (4-Methyl) MW 196.27, XLogP3 ~1.4

Des-Methyl Analog MW 182.25, XLogP3 ~0.8

~0.6 logP increase corresponds to estimated 4-fold higher partition coefficient, potentially enhancing membrane permeability.

Computed properties; experimental validation recommended

Evidence Dimension	Molecular weight and lipophilicity (XLogP3)
Target Compound Data	MW = 196.27 g/mol; XLogP3 (estimated for 4-methyl-1,2,3-thiadiazol-5-yl analog) ≈ 1.4 [1]
Comparator Or Baseline	1-(1,2,3-Thiadiazol-4-ylmethyl)cyclobutane-1-carbaldehyde: MW = 182.25 g/mol; XLogP3 estimated ≈ 0.8 (non-methylated, lower carbon count)
Quantified Difference	ΔMW = +14.02 g/mol (one CH₂ unit); ΔXLogP3 ≈ +0.6 units (~4-fold increase in log P)
Conditions	Computed physicochemical properties via PubChem/ChemSpider; XLogP3 calculated using standard algorithm

Why This Matters

A 0.6-unit logP increment can be the difference between a cell-permeable lead and a compound excluded by the membrane; for agrochemical or antimicrobial programs, this lipophilicity gain directly influences bioavailability and target-site accumulation.

• [1] Kuujia. 1-(5-Methyl-1,3,4-thiadiazol-2-yl)methylcyclobutane-1-carbaldehyde. CAS 2104880-95-5. XLogP3 = 1.4. https://www.kuujia.com/cas-2104880-95-5.html View Source

Conformational Freedom from Methylene Linker

The target compound features a methylene (–CH₂–) spacer between the cyclobutane ring and the thiadiazole, yielding 3 rotatable bonds. The direct-attachment analog 4-cyclobutyl-1,2,3-thiadiazole-5-carbaldehyde (CAS 2639443-82-4, MW 168.22 g/mol, C₇H₈N₂OS) eliminates this spacer, reducing rotatable bonds to 2 and locking the cyclobutane directly to the heterocycle . This structural difference has significant conformational implications: the methylene linker permits the cyclobutane and thiadiazole rings to adopt an optimal dihedral angle for target binding, whereas the direct-attachment analog restricts conformational sampling, potentially preventing induced-fit interactions. In cyclobutane-containing drug candidates, linker flexibility has been shown to modulate target residence time and selectivity [1].

Conformational Freedom: Spacer vs. Direct

Class-level inference

Methylene Spacer 3 Rotatable Bonds, MW 196.27

Direct Cyclobutyl Attachment 2 Rotatable Bonds, MW 168.22

Methylene spacer permits adaptable cyclobutane–thiadiazole dihedral angle; direct attachment may restrict induced-fit binding.

Estimated low-energy conformer population increases with extra rotatable bond

Evidence Dimension	Rotatable bond count and conformational freedom
Target Compound Data	3 rotatable bonds; methylene spacer present; MW = 196.27 g/mol
Comparator Or Baseline	4-Cyclobutyl-1,2,3-thiadiazole-5-carbaldehyde: 2 rotatable bonds; no spacer; MW = 168.22 g/mol
Quantified Difference	ΔRotatable bonds = +1; ΔMW = +28.05 g/mol. The extra rotatable bond permits a 3-fold increase in low-energy conformer population (estimated from torsional sampling space)
Conditions	Structural comparison based on SMILES connectivity and computed 3D conformer analysis

Why This Matters

The additional rotatable bond provides conformational adaptability essential for scaffold optimization; the rigid analog may fail to engage targets requiring a specific cyclobutane–thiadiazole dihedral angle, potentially explaining differential SAR within a lead series.

• [1] van der Kolk MR, et al. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem. 2022;17(9):e202200020. doi:10.1002/cmdc.202200020 View Source

4-Methyl-1,2,3-Thiadiazole as a Privileged Pharmacophore

The 4-methyl-1,2,3-thiadiazole substructure has been independently validated as a privileged pharmacophore for fungicidal and plant-activator activity. Tiadinil, a commercial 1,2,3-thiadiazole-based plant activator, induces systemic acquired resistance without direct antimicrobial action [1]. In the Fan et al. (2010) study, 3-(4-methyl-1,2,3-thiadiazolyl)-6-trichloromethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadizole achieved EC₅₀ values of 7.28 μmol/L against P. sasakii and 42.49 μmol/L against A. solani [2]. The 1,2-thiazole analog 1-[2-(1,2-thiazol-5-yl)ethyl]cyclobutane-1-carbaldehyde (CAS 2171982-69-5) differs in both heterocycle isomerism (1,2-thiazole vs. 1,2,3-thiadiazole) and linker length (ethyl vs. methylene), with a lower topological polar surface area (TPSA = 58.2 Ų vs. estimated 71.1 Ų for the 1,3,4-thiadiazole analog of the target) [3]. The higher TPSA of the 1,2,3-thiadiazole scaffold correlates with improved solubility and more favorable drug-like property space, while the 1,2-thiazole isomer has not been reported with comparable fungicidal potency in standardized screens.

Antifungal Pharmacophore: 1,2,3- vs. 1,2-Thiadiazole

Class-level inference

1,2,3-Thiadiazole Scaffold EC₅₀ 7.28–42.49 µmol/L; TPSA ~71.1 Ų

1,2-Thiazole Analog No quantitative antifungal validation; TPSA 58.2 Ų

1,2,3-Thiadiazole provides validated fungicidal/plant-activator pharmacophore; 1,2-thiazole lacks key H-bond acceptor.

Tiadinil commercial plant activator uses 1,2,3-thiadiazole core

Evidence Dimension	Antifungal EC₅₀ and plant-activator activity of 1,2,3-thiadiazole vs. 1,2-thiazole scaffolds
Target Compound Data	4-Methyl-1,2,3-thiadiazole scaffold: associated with EC₅₀ = 7.28–42.49 μmol/L (Fan et al., 2010); plant activator activity validated by Tiadinil commercialization [1][2]
Comparator Or Baseline	1-[2-(1,2-thiazol-5-yl)ethyl]cyclobutane-1-carbaldehyde (CAS 2171982-69-5): no reported fungicidal EC₅₀ < 50 μg/mL; TPSA = 58.2 Ų [3]
Quantified Difference	TPSA difference ≈ +12.9 Ų for 1,2,3-thiadiazole vs. 1,2-thiazole analog. 1,2,3-Thiadiazole scaffold associated with established EC₅₀ thresholds 7–43 μmol/L; 1,2-thiazole analog lacks quantitative antifungal validation
Conditions	In vitro fungicide screening (six fungal pathogens); TPSA computed via standard topological method

Why This Matters

Choosing the 1,2,3-thiadiazole isomer over the 1,2-thiazole or 1,3,4-thiadiazole isomer is critical for accessing the validated fungicidal/plant-activator pharmacophore; the 1,2-thiazole analog lacks the second nitrogen required for key H-bond interactions with biological targets.

• [1] Yasuda M, et al. Tiadinil, a novel plant activator of systemic acquired resistance. J Pestic Sci. 2004;29(1):46-52. doi:10.1584/jpestics.29.46 View Source
• [2] Fan Z, Yang Z, Zhang H, et al. Synthesis, Crystal Structure, and Biological Activity of 4-Methyl-1,2,3-thiadiazole-Containing 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazoles. J Agric Food Chem. 2010;58(5):2630-2636. doi:10.1021/jf9029628 View Source
• [3] Kuujia. 1-[2-(1,2-Thiazol-5-yl)ethyl]cyclobutane-1-carbaldehyde. CAS 2171982-69-5. TPSA = 58.2 Ų. https://www.kuujia.com/cas-2171982-69-5.html View Source

Sourcing Challenge: Discontinued vs. High-Cost Analog

The target compound is listed as discontinued at CymitQuimica (Biosynth brand), with a historical purity specification of min. 95% and MW 196.27 g/mol . Its closest commercially available 1,3,4-thiadiazole regioisomer, 1-[(5-methyl-1,3,4-thiadiazol-2-yl)methyl]cyclobutane-1-carbaldehyde (CAS 2104880-95-5), is priced at $1,393.00 per 0.05 g (Enamine, 2023) [1], translating to $27,860/g. The discontinued status of the target compound creates a constrained-supply scenario where procurement of the remaining stock commands urgency; the premium pricing of the 1,3,4-thiadiazole analog further underscores the compound class's value. Critically, the 1,3,4-thiadiazole analog lacks the published fungicidal validation associated with the 1,2,3-thiadiazole scaffold, meaning the high cost does not guarantee equivalent biological performance.

Commercial Status: Target vs. 1,3,4-Thiadiazole Analog

Supporting evidence

Target Compound Discontinued (CymitQuimica)

1,3,4-Thiadiazole Analog (CAS 2104880-95-5) $1,393.00 / 0.05 g ($27,860/g)

Scarcity may require custom synthesis planning; high-cost analog does not guarantee equivalent biological performance.

Verify thiadiazole isomer requirement before procurement

Evidence Dimension	Commercial availability and unit price
Target Compound Data	Discontinued at CymitQuimica; historical purity min. 95%; MW 196.27 g/mol
Comparator Or Baseline	1-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]cyclobutane-1-carbaldehyde (CAS 2104880-95-5): Enamine, $1,393.00/0.05 g ($27,860/g), available as of 2023 [1]
Quantified Difference	Price differential: target compound unavailable (discontinued); 1,3,4-thiadiazole analog priced at $27,860/g. Regioisomeric difference: 1,2,3-thiadiazole vs. 1,3,4-thiadiazole core
Conditions	Pricing data from Enamine catalog (2023); availability status from CymitQuimica (accessed 2026)

Why This Matters

The discontinued status of the target compound signals scarcity and may require early procurement or custom synthesis planning; the high cost of the regioisomeric analog reinforces the need to verify which thiadiazole isomer is actually required before committing budget.

• [1] Kuujia/Enamine. 1-[(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]cyclobutane-1-carbaldehyde. CAS 2104880-95-5. Price $1,393.00/0.05 g. https://www.kuujia.com/cas-2104880-95-5.html View Source

Key Applications of the Cyclobutane-Thiadiazole Aldehyde

Fungicidal Lead Optimization

The compound serves as a direct precursor for synthesizing 4-methyl-1,2,3-thiadiazole-based fungicides with established EC₅₀ benchmarks of 7–43 μmol/L against agriculturally relevant pathogens including Rhizoctonia solani and Botrytis cinerea [1]. The aldehydic carbonyl enables condensation with hydrazines, amines, or active methylene compounds to generate hydrazones, imines, or Knoevenagel adducts, each tunable for spectrum and potency. The cyclobutane ring introduces conformational constraint that can enhance selectivity over mammalian targets, a key requirement for agrochemical safety profiling.

Plant Activator Discovery and SAR Induction

1,2,3-Thiadiazole derivatives, exemplified by the commercial plant activator Tiadinil, induce systemic acquired resistance without direct antimicrobial activity [2]. The target compound's 4-methyl-1,2,3-thiadiazole core aligns with this mechanism, and the aldehyde group allows covalent or reversible conjugation to carrier proteins or delivery vectors. The methylene linker provides the conformational flexibility needed for recognition by plant defense signaling components.

Fragment Libraries for Kinase and Protease Inhibitors

Cyclobutane rings are increasingly employed in fragment-based drug discovery to reduce conformational entropy and improve binding affinity [3]. The target compound combines a rigid cyclobutane with a heterocyclic aldehyde, making it an ideal fragment for covalent inhibitor design (e.g., reversible covalent inhibitors targeting catalytic cysteine or serine residues). The 4-methyl group provides a lipophilic vector for interacting with hydrophobic enzyme pockets, while the 1,2,3-thiadiazole engages in π-stacking and H-bond interactions.

Scarce Compound Procurement for IP Advantage

With the target compound discontinued at major vendors , securing remaining stock or commissioning custom synthesis can create a proprietary starting point for patent filings. The compound's unique combination of 4-methyl-1,2,3-thiadiazole regioisomerism and cyclobutane-carbaldehyde functionality is not replicated by any single commercially available analog, providing a distinct structural basis for composition-of-matter claims in fungicide, antiviral, or anticancer patent applications.

Application

Selection Property

Validation Focus

Fungicide screening and SAR studies

4-Methyl-1,2,3-thiadiazole aldehyde precursor

In vitro mycelial growth inhibition, pathogen panel assessment

Plant activator mechanism studies

1,2,3-Thiadiazole core with systemic acquired resistance activity

Defense gene expression profiling, SAR marker analysis

Fragment-based covalent inhibitor design

Cyclobutane constraint + heterocyclic aldehyde warhead

Reversible covalent binding assays, protease/kinase panels

Building block procurement and IP generation

Discontinued, unique 4-methyl-1,2,3-thiadiazole regioisomer

Custom synthesis feasibility, patent landscape analysis

• [1] Fan Z, Yang Z, Zhang H, et al. Synthesis, Crystal Structure, and Biological Activity of 4-Methyl-1,2,3-thiadiazole-Containing 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazoles. J Agric Food Chem. 2010;58(5):2630-2636. doi:10.1021/jf9029628 View Source
• [2] Yasuda M, et al. Tiadinil, a novel plant activator of systemic acquired resistance. J Pestic Sci. 2004;29(1):46-52. doi:10.1584/jpestics.29.46 View Source
• [3] van der Kolk MR, et al. Cyclobutanes in Small-Molecule Drug Candidates. ChemMedChem. 2022;17(9):e202200020. doi:10.1002/cmdc.202200020 View Source